4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide

• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C17H21NO3S/c1-17(2,3)14-7-9-16(10-8-14)22(20,21)18-15-6-4-5-13(11-15)12-19/h4-11,18-19H,12H2,1-3H3
• InChI Key: SBXQJTHVCJAOBF-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)CO

Description

4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide, also known as TBNH, is a chemical compound that has been the subject of extensive scientific research. It belongs to the class of sulfonamide compounds and has been found to have a wide range of potential applications in various fields such as medicine, agriculture, and industry.

Scientific Research Applications

4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has been found to have a wide range of potential applications in various fields of scientific research. In the field of medicine, 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has been investigated for its potential as an anti-inflammatory agent, as it has been found to inhibit the activity of certain enzymes that are involved in inflammation. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has also been studied for its potential as a chemotherapeutic agent, as it has been found to inhibit the growth of certain cancer cells. In the field of agriculture, 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has been investigated for its potential as a plant growth regulator, as it has been found to stimulate the growth of certain crops. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide also has potential applications in the field of industry, as it has been found to have anti-corrosion properties.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in various biological processes. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has also been found to inhibit the activity of certain metalloproteases, enzymes that are involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has been found to have a wide range of biochemical and physiological effects. In animal studies, 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has been found to reduce inflammation and pain, suggesting its potential as an anti-inflammatory agent. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has also been found to inhibit the growth of certain cancer cells, suggesting its potential as a chemotherapeutic agent. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has been found to stimulate the growth of certain crops, suggesting its potential as a plant growth regulator. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has also been found to have anti-corrosion properties, suggesting its potential for use in the industry.

Advantages and Limitations for Lab Experiments

4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has several advantages for use in lab experiments. It is readily available and cost-effective, making it a popular choice for scientific research. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has also been found to have a wide range of potential applications, making it a versatile compound for use in various fields of research. However, there are also limitations to the use of 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain biological systems. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide also has limited solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide. One potential direction is to investigate its potential as an anti-inflammatory agent in human clinical trials. Another potential direction is to investigate its potential as a chemotherapeutic agent for specific types of cancer. 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide could also be further investigated for its potential as a plant growth regulator, with the aim of developing more efficient and sustainable agricultural practices. Finally, 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide could be further investigated for its potential for use in the industry, with the aim of developing more effective anti-corrosion agents.

Synthesis Methods

The synthesis of 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide involves the reaction of 4-tert-butylbenzenesulfonyl chloride with 3-(hydroxymethyl)aniline in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain a pure form of 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide. This method has been found to be efficient and cost-effective, making 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide readily available for scientific research.